Cas no 4744-01-8 (alpha-carboxyaminopropionamide)

alpha-carboxyaminopropionamide structure
4744-01-8 structure
Product Name:alpha-carboxyaminopropionamide
CAS No:4744-01-8
MF:C4H7NO3
MW:117.103281259537
CID:2018738
PubChem ID:19373131
Update Time:2025-04-21

alpha-carboxyaminopropionamide Chemical and Physical Properties

Names and Identifiers

    • alpha-carboxyaminopropionamide
    • methyl-malonic acid monoamide
    • Methyl-malonsaeure-monoamid
    • 4744-01-8
    • SCHEMBL1051612
    • AKOS006338293
    • methylmalonic monoamide
    • 3-amino-2-methyl-3-oxopropanoic acid
    • DB-136286
    • Inchi: 1S/C4H7NO3/c1-2(3(5)6)4(7)8/h2H,1H3,(H2,5,6)(H,7,8)
    • InChI Key: FEPGCRWGNPMJMY-UHFFFAOYSA-N
    • SMILES: OC(C(C(N)=O)C)=O

Computed Properties

  • Exact Mass: 117.042593085Da
  • Monoisotopic Mass: 117.042593085Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 80.4Ų
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